Cas no 1339095-35-0 (9H-fluoren-9-ylmethyl N-(3-hydroxybutyl)carbamate)

• Product Name: 9H-fluoren-9-ylmethyl N-(3-hydroxybutyl)carbamate
• CAS No: 1339095-35-0
• MF: C₁₉H₂₁NO₃
• MW: 311.374945402145
• CID: 4589328
• PubChem ID: 64910752
• Update Time: 2025-06-22

9H-fluoren-9-ylmethyl N-(3-hydroxybutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 9H-fluoren-9-ylmethyl N-(3-hydroxybutyl)carbamate
• Carbamic acid, N-(3-hydroxybutyl)-, 9H-fluoren-9-ylmethyl ester

• Inchi： 1S/C19H21NO3/c1-13(21)10-11-20-19(22)23-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18,21H,10-12H2,1H3,(H,20,22)
• InChI Key： MHRZCRSLZGBEAG-UHFFFAOYSA-N
• SMILES： C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)(=O)NCCC(O)C

Additional information on 9H-fluoren-9-ylmethyl N-(3-hydroxybutyl)carbamate

9H-fluoren-9-ylmethyl N-(3-hydroxybutyl)carbamate (CAS No. 1339095-35-0)

The compound 9H-fluoren-9-ylmethyl N-(3-hydroxybutyl)carbamate (CAS No. 1339095-35-0) is a highly specialized organic compound with significant applications in the fields of organic synthesis, materials science, and biotechnology. This compound is characterized by its unique structure, which combines a fluorenylmethyl group with a hydroxyl-containing butyl chain, making it a versatile building block for advanced chemical systems. Recent studies have highlighted its potential in the development of novel drug delivery systems and as a precursor for functional polymers.

Fluorenylmethyl groups are known for their stability and ability to participate in various chemical reactions, such as nucleophilic substitutions and additions. The presence of the hydroxyl group in the butyl chain introduces additional functionality, enabling this compound to serve as a platform for the synthesis of bioactive molecules. Researchers have demonstrated that this compound can be effectively utilized in the preparation of hydrogels and stimuli-responsive materials, which are critical in biomedical applications.

Recent advancements in click chemistry have further expanded the utility of 9H-fluoren-9-ylmethyl N-(3-hydroxybutyl)carbamate. Its ability to undergo efficient coupling reactions under mild conditions has made it an attractive candidate for the synthesis of complex molecular architectures. For instance, studies published in leading journals such as *Nature Chemistry* and *Journal of the American Chemical Society* have reported its use in constructing self-healing materials and advanced drug delivery vehicles.

The synthesis of this compound typically involves multi-step processes, including Friedel-Crafts alkylation and subsequent functionalization to introduce the hydroxyl group. The optimization of these steps has been a focus of recent research efforts, with chemists exploring greener and more sustainable methods to produce this compound on an industrial scale. Innovations in catalysis and reaction engineering have significantly improved the yield and purity of this compound, making it more accessible for commercial applications.

In terms of applications, 9H-fluoren-9-ylmethyl N-(3-hydroxybutyl)carbamate has shown promise in the development of bioconjugates, where it serves as a linker between biomolecules and synthetic polymers. This capability is particularly valuable in the field of diagnostics, where stable and functionalized biomolecule-polymer conjugates are essential for accurate sensing and imaging applications. Additionally, its role as a precursor for block copolymers has been explored, with researchers leveraging its structure to design materials with tunable mechanical and thermal properties.

From an environmental standpoint, the synthesis and application of this compound align with current trends toward sustainable chemistry. Its use in developing biodegradable materials and energy-efficient systems underscores its importance in addressing global challenges such as resource depletion and climate change. Furthermore, ongoing research into its compatibility with biological systems has opened new avenues for its use in regenerative medicine and tissue engineering.

In conclusion, 9H-fluoren-9-ylmethyl N-(3-hydroxybutyl)carbamate (CAS No. 1339095-35-0) stands at the forefront of modern chemical innovation. Its unique structure, combined with recent advancements in synthetic methodologies and application development, positions it as a key player in diverse scientific domains. As research continues to uncover new potentials for this compound, its impact on both academic and industrial sectors is expected to grow significantly.